Cas no 1075727-07-9 ((R)-Laudanosine N-Carboxyethyl-d3 Iodide)
(R)-Laudanosine N-Carboxyethyl-d3 Iodide Chemical and Physical Properties
Names and Identifiers
-
- ZWWAVFFSSIFXKV-HOUTYYGFSA-N
- Cisatracurium Besylate EP Impurity A(Iodide)
- (R)-Laudanosine N-Carboxyethyl-d3 Iodide
-
- Inchi: 1S/C24H31NO6.HI/c1-25(11-9-24(26)27)10-8-17-14-22(30-4)23(31-5)15-18(17)19(25)12-16-6-7-20(28-2)21(13-16)29-3;/h6-7,13-15,19H,8-12H2,1-5H3;1H/t19-,25-;/m1./s1
- InChI Key: ZWWAVFFSSIFXKV-HOUTYYGFSA-N
- SMILES: C([O-])(=O)CC[N@@+]1(C)CCC2=C([C@H]1CC1=CC=C(OC)C(OC)=C1)C=C(OC)C(OC)=C2.[H]I
(R)-Laudanosine N-Carboxyethyl-d3 Iodide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | L178512-1mg |
(R)-Laudanosine N-Carboxyethyl-d3 Iodide |
1075727-07-9 | 1mg |
$ 196.00 | 2023-04-15 | ||
| TRC | L178512-10mg |
(R)-Laudanosine N-Carboxyethyl-d3 Iodide |
1075727-07-9 | 10mg |
$ 1533.00 | 2023-04-15 | ||
| TRC | L178512-25mg |
(R)-Laudanosine N-Carboxyethyl-d3 Iodide |
1075727-07-9 | 25mg |
$ 4500.00 | 2023-09-07 |
(R)-Laudanosine N-Carboxyethyl-d3 Iodide Related Literature
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
Additional information on (R)-Laudanosine N-Carboxyethyl-d3 Iodide
Introduction to (R)-Laudanosine N-Carboxyethyl-d3 Iodide (CAS No. 1075727-07-9)
Compound CAS No. 1075727-07-9, specifically identified as (R)-Laudanosine N-Carboxyethyl-d3 Iodide, represents a significant advancement in the field of chiral chemistry and pharmaceutical research. This compound, characterized by its unique structural and isotopic modifications, has garnered considerable attention for its potential applications in drug development and biochemical studies.
The molecular structure of (R)-Laudanosine N-Carboxyethyl-d3 Iodide incorporates a modified form of laudanosine, a well-known alkaloid derivative with established pharmacological properties. The introduction of deuterium atoms (denoted by the suffix "-d3") and the N-carboxyethyl group enhances the compound's stability and specificity, making it an invaluable tool in analytical chemistry and mechanistic studies.
In recent years, the demand for high-purity chiral compounds has surged due to their critical role in the synthesis of enantiomerically pure pharmaceuticals. (R)-Laudanosine N-Carboxyethyl-d3 Iodide stands out as a prime example of such a compound, offering researchers a reliable and precise tool for investigating stereochemical influences on biological activity. Its application in asymmetric synthesis and catalysis has been particularly noteworthy, enabling the development of novel methodologies for constructing complex molecular architectures.
One of the most compelling aspects of this compound is its utility in nuclear magnetic resonance (NMR) spectroscopy. The deuterium-labeled version provides a means to achieve high-resolution spectra, facilitating detailed structural elucidation and dynamic studies. This capability is especially crucial in drug discovery pipelines, where understanding the three-dimensional conformation and interactions of molecules is paramount.
Recent research has highlighted the role of (R)-Laudanosine N-Carboxyethyl-d3 Iodide in probing the mechanisms of neurotransmitter receptors. Studies have demonstrated its effectiveness in modulating receptor activity, thereby offering insights into potential therapeutic interventions for neurological disorders. The compound's ability to serve as a probe for G-protein coupled receptors (GPCRs) has been particularly intriguing, given the prevalence of these receptors as targets for pharmaceutical development.
The synthesis of (R)-Laudanosine N-Carboxyethyl-d3 Iodide involves sophisticated organic transformations, including stereoselective carboxylation and deuterium incorporation techniques. These synthetic strategies not only showcase the ingenuity of modern synthetic chemistry but also underscore the compound's complexity and multifaceted utility. Advanced computational methods have been employed to optimize reaction pathways, ensuring high yields and purity levels essential for pharmaceutical applications.
In addition to its spectroscopic applications, (R)-Laudanosine N-Carboxyethyl-d3 Iodide has found utility in kinetic studies, where its stable isotope labeling allows for precise tracking of reaction mechanisms. This has opened new avenues in understanding metabolic pathways and enzyme catalysis, contributing to advancements in personalized medicine and drug metabolism research.
The compound's compatibility with various analytical techniques makes it a versatile tool in both academic and industrial research settings. Its use in high-performance liquid chromatography (HPLC) and mass spectrometry (MS) further enhances its appeal, providing researchers with robust methodologies for purification and characterization.
As interest in deuterated compounds grows due to their potential benefits in improving drug bioavailability and reducing metabolic clearance, (R)-Laudanosine N-Carboxyethyl-d3 Iodide exemplifies the forefront of this trend. Its development underscores the importance of isotopic labeling in modern pharmaceutical research, offering a glimpse into future trends where such compounds will play an increasingly pivotal role.
The future prospects for (R)-Laudanosine N-Carboxyethyl-d3 Iodide are promising, with ongoing studies exploring its role in drug design and delivery systems. Innovations in nanotechnology have opened new possibilities for incorporating this compound into targeted drug delivery platforms, enhancing therapeutic efficacy while minimizing side effects.
In conclusion, (R)-Laudanosine N-Carboxyethyl-d3 Iodide (CAS No. 1075727-07-9) represents a cornerstone in chiral chemistry and pharmaceutical research. Its unique properties and broad applicability make it an indispensable tool for scientists investigating complex biological systems. As research continues to evolve, this compound is poised to remain at the forefront of innovation, driving advancements that will shape the future of medicine.
1075727-07-9 ((R)-Laudanosine N-Carboxyethyl-d3 Iodide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)